Cas no 796994-67-7 (1-Heptanone, 1-(5-bromo-2-thienyl)-)
796994-67-7 structure
Product Name:1-Heptanone, 1-(5-bromo-2-thienyl)-
CAS No:796994-67-7
MF:C11H15BrOS
MW:275.205201387405
CID:532345
PubChem ID:57675566
Update Time:2025-04-19
1-Heptanone, 1-(5-bromo-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanone, 1-(5-bromo-2-thienyl)-
- 1-(5-bromothiophen-2-yl)heptan-1-one
- 796994-67-7
- 2-Heptanoyl-5-bromothiophene
- AKOS013631948
- SCHEMBL2009655
- KTMDNZQVQKNMMA-UHFFFAOYSA-N
- DTXSID00727482
-
- Inchi: 1S/C11H15BrOS/c1-2-3-4-5-6-9(13)10-7-8-11(12)14-10/h7-8H,2-6H2,1H3
- InChI Key: KTMDNZQVQKNMMA-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(CCCCCC)=O)S1
Computed Properties
- Exact Mass: 274.00270g/mol
- Monoisotopic Mass: 274.00270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 45.3Ų
1-Heptanone, 1-(5-bromo-2-thienyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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